Cas no 1705539-30-5 (3-methanesulfonyl-N-(3-methoxyphenyl)pyrrolidine-1-carboxamide)

• Product Name: 3-methanesulfonyl-N-(3-methoxyphenyl)pyrrolidine-1-carboxamide
• CAS No: 1705539-30-5
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 6360442
• PubChem ID: 90584749
• Update Time: 2025-06-11

3-methanesulfonyl-N-(3-methoxyphenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-N-(3-methoxyphenyl)pyrrolidine-1-carboxamide
• N-(3-methoxyphenyl)-3-methylsulfonylpyrrolidine-1-carboxamide
• 1705539-30-5
• F6435-0628
• N-(3-methoxyphenyl)-3-(methylsulfonyl)pyrrolidine-1-carboxamide
• AKOS024877236

• Inchi： 1S/C13H18N2O4S/c1-19-11-5-3-4-10(8-11)14-13(16)15-7-6-12(9-15)20(2,17)18/h3-5,8,12H,6-7,9H2,1-2H3,(H,14,16)
• InChI Key： NDWQKLAYEIQGDH-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(C(NC2C=CC=C(C=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-methanesulfonyl-N-(3-methoxyphenyl)pyrrolidine-1-carboxamide

Comprehensive Overview of 3-Methanesulfonyl-N-(3-methoxyphenyl)pyrrolidine-1-carboxamide (CAS No. 1705539-30-5)

The compound 3-methanesulfonyl-N-(3-methoxyphenyl)pyrrolidine-1-carboxamide (CAS No. 1705539-30-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrrolidine core and methanesulfonyl and methoxyphenyl substituents, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets. The compound's carboxamide moiety further enhances its binding affinity, making it a subject of ongoing studies in drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 3-Methanesulfonyl-N-(3-methoxyphenyl)pyrrolidine-1-carboxamide aligns with these trends due to its potential role in modulating specific cellular pathways. For instance, its sulfonyl group is known to contribute to metabolic stability, a critical factor in drug development. This has led to increased searches for "pyrrolidine derivatives in cancer research" and "sulfonamide-based drug candidates," reflecting the compound's relevance in contemporary scientific discourse.

The synthesis of CAS No. 1705539-30-5 involves multi-step organic reactions, often starting with the functionalization of the pyrrolidine ring. Chemists employ techniques such as amide coupling and sulfonylation to achieve the desired structure. The compound's methoxy phenyl group introduces aromaticity, which can influence its pharmacokinetic properties. These synthetic strategies are frequently discussed in forums focusing on "organic synthesis optimization" and "high-yield reaction protocols," highlighting the compound's technical appeal.

From a commercial perspective, 3-methanesulfonyl-N-(3-methoxyphenyl)pyrrolidine-1-carboxamide is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications extend beyond pharmaceuticals, including use in material science and agrochemical research. The compound's stability under various conditions makes it suitable for high-throughput screening assays, a topic frequently searched in conjunction with "bioactive compound libraries."

Looking ahead, the exploration of CAS No. 1705539-30-5 is expected to expand, particularly in areas like neurodegenerative disease research and inflammatory response modulation. Its structural versatility allows for derivatization, opening doors to novel therapeutic agents. As the scientific community continues to prioritize molecular diversity and structure-activity relationships, this compound remains a valuable asset in the quest for innovative solutions to complex health challenges.